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Compound of Interest

Compound Name:
4-Piperidinyl benzoate

hydrochloride

Cat. No.: B1315461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 4-Piperidinyl
benzoate hydrochloride (CAS No. 67098-29-7). The current body of public-domain scientific

literature lacks in-depth studies on the specific biological activities, experimental protocols, and

defined signaling pathways for this compound. This document compiles the existing physico-

chemical data and outlines a general synthetic approach based on related piperidine

compounds.

Core Compound Data
The primary quantitative data available for 4-Piperidinyl benzoate hydrochloride is

summarized below.
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Property Value Reference

CAS Number 67098-29-7 [1]

Molecular Formula C₁₂H₁₆ClNO₂ [1]

Molecular Weight 241.71 g/mol [1]

Hazard Class Irritant

Hazard Statements H315, H319, H335

Precautionary Statements
P261, P280, P302+P352,

P305+P351+P338

Synthesis Overview
While specific, detailed experimental protocols for the biological application of 4-Piperidinyl
benzoate hydrochloride are not readily available in the reviewed literature, a general

synthetic pathway can be inferred from the synthesis of related piperidine derivatives. A

common approach involves the esterification of a protected piperidinol with benzoic acid or a

derivative, followed by deprotection and salt formation.

A logical workflow for a potential synthesis route is depicted below. This diagram is intended to

be illustrative of a general chemical synthesis process and does not represent a validated

protocol for this specific molecule.
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Step 1: Esterification

Step 2: Deprotection

Step 3: Salt Formation
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Figure 1: A generalized workflow for the synthesis of 4-Piperidinyl benzoate hydrochloride.

Biological Activity and Signaling Pathways
Extensive searches of scientific databases did not yield specific information on the mechanism

of action or the signaling pathways associated with 4-Piperidinyl benzoate hydrochloride.

The broader class of piperidine derivatives is known to interact with a wide range of biological

targets, and various derivatives have been investigated for activities such as T-type calcium

channel blocking and acetylcholinesterase inhibition[2][3]. However, without specific studies on

the title compound, any discussion of its biological role would be speculative.
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Researchers interested in the potential applications of 4-Piperidinyl benzoate hydrochloride
would need to conduct initial screening and target identification studies to elucidate its

pharmacological profile.

Experimental Protocols
Detailed experimental protocols for the use of 4-Piperidinyl benzoate hydrochloride in

biological systems are not available in the public domain. Researchers would need to develop

and validate their own protocols for in vitro and in vivo studies based on the intended

application.

Conclusion
4-Piperidinyl benzoate hydrochloride is a chemical compound for which basic physico-

chemical data are available. However, there is a notable absence of published research

detailing its biological activity, mechanism of action, and relevant experimental protocols. This

guide serves to summarize the existing information and to highlight the need for further

investigation to understand the potential of this compound for research and drug development.

Professionals are advised to use this information as a starting point for their own empirical

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1315461#4-piperidinyl-benzoate-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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